17-(Acetyloxy)-6,16-bis(methylene)pregn-4-ene-3,20-dione
17-(Acetyloxy)-6,16-bis(methylene)pregn-4-ene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
80097-73-0
VCID:
VC0129297
InChI:
InChI=1S/C25H32O4/c1-14-11-19-20(23(5)9-7-18(28)13-21(14)23)8-10-24(6)22(19)12-15(2)25(24,16(3)26)29-17(4)27/h13,19-20,22H,1-2,7-12H2,3-6H3/t19-,20+,22+,23-,24+,25+/m1/s1
SMILES:
CC(=O)C1(C(=C)CC2C1(CCC3C2CC(=C)C4=CC(=O)CCC34C)C)OC(=O)C
Molecular Formula:
C25H32O4
Molecular Weight:
396.5 g/mol
17-(Acetyloxy)-6,16-bis(methylene)pregn-4-ene-3,20-dione
CAS No.: 80097-73-0
Reference Standards
VCID: VC0129297
Molecular Formula: C25H32O4
Molecular Weight: 396.5 g/mol
| CAS No. | 80097-73-0 |
|---|---|
| Product Name | 17-(Acetyloxy)-6,16-bis(methylene)pregn-4-ene-3,20-dione |
| Molecular Formula | C25H32O4 |
| Molecular Weight | 396.5 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-6,16-dimethylidene-3-oxo-2,7,8,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C25H32O4/c1-14-11-19-20(23(5)9-7-18(28)13-21(14)23)8-10-24(6)22(19)12-15(2)25(24,16(3)26)29-17(4)27/h13,19-20,22H,1-2,7-12H2,3-6H3/t19-,20+,22+,23-,24+,25+/m1/s1 |
| Standard InChIKey | WJFDQNDYQVFWKP-DWNQPYOZSA-N |
| Isomeric SMILES | CC(=O)[C@]1(C(=C)C[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=C)C4=CC(=O)CC[C@]34C)C)OC(=O)C |
| SMILES | CC(=O)C1(C(=C)CC2C1(CCC3C2CC(=C)C4=CC(=O)CCC34C)C)OC(=O)C |
| Canonical SMILES | CC(=O)C1(C(=C)CC2C1(CCC3C2CC(=C)C4=CC(=O)CCC34C)C)OC(=O)C |
| Synonyms | 17-Hydroxy-6,16-dimethylenepregn-4-ene-3,20-dione Acetate; 17-Acetoxy-6,16-dimethylene-4-pregnene-3,20-dione; |
| PubChem Compound | 133366 |
| Last Modified | Nov 11 2021 |
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